Cas no 1072844-72-4 (1-(3-benzofuranyl)-2-hydroxy-Ethanone)

• Product Name: 1-(3-benzofuranyl)-2-hydroxy-Ethanone
• CAS No: 1072844-72-4
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 1098076
• PubChem ID: 62029708
• Update Time: 2025-04-20

1-(3-benzofuranyl)-2-hydroxy-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-benzofuranyl)-2-hydroxy-Ethanone
• 1072844-72-4
• 1-(Benzofuran-3-yl)-2-hydroxyethanone
• AKOS011305912

• Inchi： 1S/C10H8O3/c11-5-9(12)8-6-13-10-4-2-1-3-7(8)10/h1-4,6,11H,5H2
• InChI Key： IIVTURSKTGWQLI-UHFFFAOYSA-N
• SMILES： O1C=C(C(CO)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.4Ų